Cas no 2148229-52-9 (2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid
• CAS No: 2148229-52-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6052028
• PubChem ID: 165957946
• Update Time: 2025-06-08

2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid
• 2148229-52-9
• EN300-1283990

• Inchi： 1S/C9H18N2O2/c1-8(2)5-9(10,4-7(12)13)6-11(8)3/h4-6,10H2,1-3H3,(H,12,13)
• InChI Key： KRRQMOIYPFWOGN-UHFFFAOYSA-N
• SMILES： OC(CC1(CN(C)C(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid

Recent Advances in the Study of 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid (CAS: 2148229-52-9)

The compound 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid (CAS: 2148229-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid, emphasizing its enantioselective synthesis and purification methods. Advanced techniques such as chiral HPLC and NMR spectroscopy have been employed to ensure high purity and stereochemical integrity, which are critical for its biological evaluation. The compound's structural features, including the pyrrolidine ring and acetic acid moiety, suggest its potential as a versatile building block for drug design.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents. Additionally, its amino group provides a handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

Recent collaborations between academic and industrial researchers have explored the compound's potential in targeting neurological disorders. For instance, molecular docking studies suggest that 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid may interact with key receptors in the central nervous system, opening avenues for the treatment of neurodegenerative diseases. However, further in vivo studies are required to validate these hypotheses and assess the compound's safety profile.

In conclusion, 2-(3-amino-1,5,5-trimethylpyrrolidin-3-yl)acetic acid (CAS: 2148229-52-9) represents a promising candidate for drug discovery, with its unique chemical structure and potential therapeutic applications. Continued research efforts are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.